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Compound of Interest

Compound Name: Limk-IN-2

Cat. No.: B12382078 Get Quote

Researchers and drug development professionals handling Limk-IN-2 must adhere to stringent

disposal protocols to ensure laboratory safety and environmental protection. This document

provides essential, step-by-step guidance for the proper disposal of Limk-IN-2, aligning with

established safety standards for hazardous chemical waste.

Immediate Safety and Disposal Information
Limk-IN-2 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, preventing its release into the environment is of paramount importance.

The primary disposal method for Limk-IN-2 is to consign it to an approved hazardous waste

disposal plant.[1]

Key Hazard Information:
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Hazard Statement Description GHS Classification
Precautionary
Statement

H302 Harmful if swallowed.
Acute toxicity, Oral

(Category 4)

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/ physician if

you feel unwell. P330:

Rinse mouth.

H410

Very toxic to aquatic

life with long lasting

effects.

Acute aquatic toxicity

(Category 1), Chronic

aquatic toxicity

(Category 1)

P273: Avoid release to

the environment.

P391: Collect spillage.

This data is based on the Safety Data Sheet for LIMK-IN-22j, a closely related compound.[1]

Step-by-Step Disposal Protocol
Adherence to the following procedural steps is mandatory for the safe disposal of Limk-IN-2
and its containers.

Waste Identification and Segregation:

Identify all waste streams containing Limk-IN-2, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves).

Segregate Limk-IN-2 waste from other laboratory waste to prevent cross-contamination

and ensure proper disposal.

Containerization:
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Use a designated, leak-proof, and clearly labeled hazardous waste container. The label

should include "Hazardous Waste," the name "Limk-IN-2," and the associated hazard

symbols (e.g., harmful, environmentally hazardous).

Ensure the container is compatible with the chemical properties of Limk-IN-2.

Collection of Spillage:

In the event of a spill, collect the material using appropriate absorbent pads or granules.

Place all contaminated materials into the designated hazardous waste container.

Avoid generating dust or aerosols during cleanup.

Storage:

Store the sealed hazardous waste container in a cool, well-ventilated area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

The storage area should be secure and accessible only to authorized personnel.

Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste

disposal company.

Do not dispose of Limk-IN-2 down the drain or in regular trash.[2]

Follow all local, state, and federal regulations for hazardous waste disposal. The final step

is to "Dispose of contents/ container to an approved waste disposal plant."[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of Limk-IN-2 waste.
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Caption: Workflow for the proper disposal of Limk-IN-2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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